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Compound of Interest

Compound Name: Glyceryl trinonadecanoate

Cat. No.: B7804146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glyceryl trinonadecanoate, also known as trinonadecanoin, is a triglyceride composed of

glycerol and three units of nonadecanoic acid.[1][2] It is a high-purity lipid standard commonly

utilized in biomedical research, particularly in studies involving lipid metabolism, and as an

internal standard in gas chromatography (GC). As a very hydrophobic molecule, it is practically

insoluble in water.[3] This document provides a detailed protocol for the preparation of a stock

solution of Glyceryl trinonadecanoate, ensuring safe handling and accurate concentration for

downstream applications.

Physicochemical Data and Storage
A summary of the key quantitative data for Glyceryl trinonadecanoate is presented in the

table below for easy reference.
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Property Value Source

Molecular Formula C₆₀H₁₁₆O₆ [1]

Molecular Weight 933.56 g/mol [1][2]

Physical Form Powder [2]

Purity >99% [1]

Storage Temperature (Solid) -20°C

Solubility
Practically insoluble in water.

Soluble in organic solvents.
[3]

Classification Combustible Solid

Health and Safety Precautions
Glyceryl trinonadecanoate is classified as a combustible solid. When handling the powder, it

is crucial to minimize dust generation and avoid all sources of ignition, including open flames,

sparks, and hot surfaces.[4][5][6] Personal Protective Equipment (PPE), including a lab coat,

safety glasses or goggles, and chemical-resistant gloves, should be worn at all times.[7] All

handling of the powder should be conducted in a chemical fume hood to prevent inhalation and

exposure.[4][8]

Experimental Protocol: Preparation of a 10 mg/mL
Stock Solution
This protocol describes the preparation of a 10 mg/mL stock solution of Glyceryl
trinonadecanoate in chloroform. Chloroform is a common solvent for lipids; however, other

organic solvents such as hexane, dichloromethane, or a mixture of chloroform and methanol

could also be suitable. It is recommended to perform a small-scale solubility test if an

alternative solvent is to be used.

Materials:

Glyceryl trinonadecanoate (solid powder)
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Chloroform (ACS grade or higher)

Argon or Nitrogen gas

Glass vials with PTFE-lined screw caps

Analytical balance

Spatula

Volumetric flasks (Class A)

Pipettes (calibrated)

Vortex mixer

Water bath or heating block

Sonicator (optional)

Procedure:

Aliquotting the Solid:

Equilibrate the container of Glyceryl trinonadecanoate to room temperature before

opening to prevent condensation of moisture.

In a chemical fume hood, carefully weigh the desired amount of Glyceryl
trinonadecanoate powder into a clean, dry glass vial using an analytical balance. For

example, to prepare 10 mL of a 10 mg/mL solution, weigh 100 mg of the powder.

Minimize the creation of dust during weighing.[5][8]

Dissolution:

Add a small volume of chloroform to the vial containing the weighed Glyceryl
trinonadecanoate.

Gently swirl the vial to wet the powder.
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Bring the volume up to the final desired volume with chloroform.

Cap the vial tightly.

Vortex the solution for 1-2 minutes to aid dissolution.

If the solid does not dissolve completely at room temperature, gentle warming in a water

bath set to 30-40°C may be required.[9][10] Intermittent vortexing or sonication can also

facilitate dissolution.[9][10] Caution: Chloroform is volatile and has a low boiling point.

Avoid excessive heating.

Inert Gas Purging and Storage:

Once the Glyceryl trinonadecanoate is completely dissolved, it is recommended to

purge the headspace of the vial with an inert gas like argon or nitrogen to displace oxygen

and prevent potential lipid oxidation, especially for long-term storage.

Tightly seal the vial with a PTFE-lined cap.

Label the vial clearly with the name of the compound, concentration, solvent, and date of

preparation.

Store the stock solution at -20°C for long-term stability.[11] For short-term use, storage at

2-8°C may be acceptable, though stability under these conditions should be verified.[11]

Workflow Diagram
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Workflow for Glyceryl Trinonadecanoate Stock Solution Preparation

Preparation

Dissolution

Storage

Equilibrate Reagent to Room Temperature

Weigh Glyceryl Trinonadecanoate in Fume Hood

Safety First

Add Chloroform

Accurate Measurement

Vortex to Dissolve

Gentle Warming/Sonication (if needed)

Incomplete Dissolution

Purge with Inert Gas

Complete Dissolution

Seal and Label Vial

Store at -20°C

Long-term Stability

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of Glyceryl trinonadecanoate.
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Stability of the Stock Solution
Triglyceride solutions are generally stable when stored at low temperatures. Studies on

triglycerides in serum have shown good long-term stability at -20°C and -70°C.[11][12] To

ensure the integrity of the stock solution, it is recommended to minimize freeze-thaw cycles by

preparing smaller aliquots for daily or frequent use. Before each use, the solution should be

brought to room temperature and vortexed to ensure homogeneity. Visually inspect the solution

for any signs of precipitation or degradation before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7804146#how-to-prepare-a-stock-solution-of-
glyceryl-trinonadecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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